Cas no 130473-32-4 (6-Acetyl-2,2-dimethyl-2H,4H-1,3-dioxin-4-one)

• Product Name: 6-Acetyl-2,2-dimethyl-2H,4H-1,3-dioxin-4-one
• CAS No: 130473-32-4
• MF: C₈H₁₀O₄
• MW: 170.162602901459
• CID: 2769936
• PubChem ID: 14638415
• Update Time: 2025-04-21

6-Acetyl-2,2-dimethyl-2H,4H-1,3-dioxin-4-one Chemical and Physical Properties

Names and Identifiers

• DTXSID60562437
• 6-Acetyl-2,2-dimethyl-2H,4H-1,3-dioxin-4-one
• 130473-32-4

• Inchi： 1S/C8H10O4/c1-5(9)6-4-7(10)12-8(2,3)11-6/h4H,1-3H3
• InChI Key： AEDNJAZCQCXWHR-UHFFFAOYSA-N
• SMILES： O1C(C(C)=O)=CC(=O)OC1(C)C

Computed Properties

• Exact Mass: 170.05790880g/mol
• Monoisotopic Mass: 170.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals